Cas no 21861-11-0 (L-Cysteine,S-(2-carboxy-1-methylethyl)- (9CI))

• Product name: L-Cysteine,S-(2-carboxy-1-methylethyl)- (9CI)
• CAS No: 21861-11-0
• MF: C₇H₁₃NO₄S
• MW: 207.24742
• CID: 290114
• PubChem ID: 30836

L-Cysteine,S-(2-carboxy-1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-(2-carboxy-1-methylethyl)- (9CI)
• 3-(2-amino-2-carboxyethyl)sulfanylbutanoic acid
• S-(2-carboxyisopropyl)cysteine
• DTXSID10944466
• S-(2-CARBOXY-1-METHYLETHYL)-L-CYSTEINE
• 21861-11-0
• 3-[(2-amino-2-carboxyethyl)sulfanyl]butanoic acid

• Inchi： InChI=1S/C7H13NO4S/c1-4(2-6(9)10)13-3-5(8)7(11)12/h4-5H,2-3,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： QAGUPZKZTPZYRU-UHFFFAOYSA-N
• SMILES： OC(CC(SCC(C(=O)O)N)C)=O

Computed Properties

• Exact Mass: 207.05659
• Monoisotopic Mass: 207.056529
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: -2.8

Experimental Properties

• Density: 1.365
• Boiling Point: 429.2°Cat760mmHg
• Flash Point: 213.4°C
• Refractive Index: 1.559
• PSA: 100.62

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